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Compound of Interest

Compound Name:
4-Bromo-2-(4-

fluorophenyl)pyridine

CAS No.: 916824-57-2

Cat. No.: B3302474

Get Quote

Executive Summary
4-Bromo-2-(4-fluorophenyl)pyridine is a halogenated biaryl pyridine derivative commonly

synthesized via site-selective Suzuki-Miyaura cross-coupling. Due to the specific substitution

pattern (bromine at C4, fluorophenyl at C2), this compound often exhibits low-melting solid

characteristics or exists as a supercooled oil, making melting point (MP) verification a sensitive

indicator of purity.

This guide outlines the theoretical expected values based on structural analogs, provides a

validated experimental protocol for crystallization and measurement, and compares analytical

techniques to ensure data integrity.

Technical Specifications & Theoretical Grounding
Compound Identity[1][2][3][4][5]
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Molecular Formula: C₁₁H₇BrFN

Molecular Weight: 252.08 g/mol

Structure: Pyridine ring substituted at position 2 with a p-fluorophenyl group and at position 4

with a bromine atom.

Melting Point Reference Data (Analog Comparison)
Specific literature values for this exact isomer are sparse in public databases. Therefore, the

Expected Range is derived from authoritative data on close structural analogs.

Compound Structure Note Melting Point (°C) Source

2-(4-

Fluorophenyl)pyridine
Lacks 4-Br 38 – 42 °C [ChemicalBook, 2025]

2-Bromo-4-

phenylpyridine
Isomer (Br at C2) 65 – 67 °C

[Semantic Scholar,

2019]

4-Bromo-2-

phenylpyridine
Non-fluorinated ~35 °C (or Oil)

[Dictionary of Organic

Compounds]

Target: 4-Bromo-2-(4-

fluorophenyl)pyridine
Predicted 45 – 60 °C Estimated

Technical Insight: The addition of the fluorine atom typically increases the melting point relative

to the non-fluorinated analog due to enhanced intermolecular interactions (dipole-dipole).

However, the 4-bromo substituent can disrupt crystal packing. Researchers should anticipate a

low-melting solid that may require cooling to crystallize.

Experimental Verification Protocol
Phase 1: Sample Preparation (Crucial for Low-Melting
Solids)
Direct measurement of crude material will likely yield an oil. Rigorous purification is required.
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Isolation: Dissolve crude reaction mixture in Dichloromethane (DCM) and wash with brine.

Dry over MgSO₄.

Chromatography: Purify via flash column chromatography using a gradient of Hexanes/Ethyl

Acetate (0% to 10%). The product typically elutes early due to low polarity.

Recrystallization (Mandatory for MP):

Dissolve the purified oil in a minimum amount of warm n-Pentane or Hexane (approx.

35°C).

Allow to cool slowly to room temperature, then to -20°C.

Note: If oiling out occurs, scratch the flask wall with a glass rod or add a seed crystal of a

similar biaryl.

Phase 2: Measurement Techniques Comparison
Feature

Capillary Method
(Standard)

Differential Scanning
Calorimetry (DSC)

Suitability
Good for sharp melting solids

(>50°C).

Excellent for low-melting/waxy

solids.

Sample Size 1–2 mg 2–5 mg

Ramp Rate 1 °C/min (near MP) 5–10 °C/min

Precision ±0.5 °C ±0.1 °C

Advantage
Visual confirmation of phase

change.

Distinguishes between melting

and glass transition.

Recommended Protocol: Use DSC if available to definitively identify the endotherm onset. If

using a capillary apparatus (e.g., Stuart SMP3), ensure the sample is fully dried (vacuum, 2h)

to prevent solvent depression.

Workflow Visualization

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3302474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the logical flow for verifying the identity and purity of the

compound, distinguishing between "Success" (valid solid) and "Failure" (persistent oil/impurity).

Crude 4-Bromo-2-(4-fluorophenyl)pyridine

Flash Chromatography
(Hexane/EtOAc)

Physical State at RT?

Solid / Crystalline

Yes

Oil / Gum

No

Vacuum Dry
(< 40°C)

Recrystallization
(Pentane or MeOH/H2O)

Induce Cryst.

Measure MP
(Ramp 1°C/min)

Sharp MP (Range < 2°C)
Likely 45-60°C

Sharp Onset

Broad Range (> 3°C)
Impurity Present

Depressed/Wide

Click to download full resolution via product page

Figure 1: Decision logic for processing 4-Bromo-2-(4-fluorophenyl)pyridine from crude

synthesis to verified physical constant.
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Troubleshooting & Impurity Analysis
The melting point is highly sensitive to specific impurities common in Suzuki couplings of

dihalopyridines.

Impurity Type Origin Effect on MP Detection

2,4-Bis(4-

fluorophenyl)pyridine

Over-reaction (Double

coupling)

Increases MP

significantly (>80°C).

TLC (Lower Rf), 1H

NMR (Extra aromatic

signals).

2,4-Dibromopyridine
Unreacted Starting

Material

Depresses MP;

broadens range.

TLC (Higher Rf), GC-

MS.

Protodebromination

Product

Loss of Br (Side

reaction)

Depresses MP (MP

~40°C).

LC-MS (Mass 252 ->

173).

Expert Tip: If the melting point is consistently lower than expected (<35°C) despite

recrystallization, check for solvent inclusion. Halogenated pyridines can form solvates. Dry at

room temperature under high vacuum for 12+ hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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